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For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-204900 is a novel oxirane carboxamide that has garnered interest within the scientific

community. This technical guide provides a comprehensive overview of its natural source,

detailed isolation protocols, and key characterization data. The information presented herein is

compiled from peer-reviewed scientific literature to ensure accuracy and reliability for research

and development purposes.

Natural Source
SB-204900 has been identified and isolated from the fruit tree Clausena lansium (Lour.)

Skeels, which belongs to the Rutaceae family.[1] This plant, commonly known as wampee or

wampi, is native to Southern China and is also cultivated in Taiwan.[1] Traditionally, the leaves

of Clausena lansium have been utilized in folk medicine for treating a variety of ailments,

including coughs, asthma, and viral hepatitis.[1] Scientific investigations into the chemical

constituents of this plant have led to the discovery of SB-204900, among other bioactive

compounds.[1][2] While initially isolated from the leaves, subsequent studies have also

reported its presence in the seeds of the plant.[3][4]

Isolation Methodology
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The isolation of SB-204900 from Clausena lansium involves a multi-step process

encompassing extraction and sequential chromatographic purification. The following protocol is

based on the methodology described in the primary scientific literature.[1]

Experimental Protocol: Isolation of SB-204900
Extraction:

The initial step involves the extraction of plant material (leaves of Clausena lansium) with

hexane.[1] The crude hexane extract serves as the starting material for the purification

process.

Sequential Chromatography:

Step 1: Diaion HP20 Chromatography: The crude hexane extract is first subjected to

chromatography using a Diaion HP20 resin.[1]

Step 2: Diaion HP20SS Chromatography: The fractions containing the target compound

from the initial chromatography are then further purified using Diaion HP20SS resin.[1]

Step 3: Silica Gel Chromatography: The semi-purified material is subsequently

chromatographed on a silica gel column to achieve a higher degree of purity.[1]

Crystallization:

The final step in the isolation of SB-204900 is crystallization. The purified compound is

crystallized from an ethyl acetate/hexane solvent system, yielding colorless prisms.[1]

The overall workflow for the isolation of SB-204900 is depicted in the following diagram:

Clausena lansium Leaves Crude Hexane ExtractHexane Extraction Diaion HP20 Chromatography Diaion HP20SS Chromatography Silica Gel Chromatography Crystallization
(Ethyl Acetate/Hexane) Pure SB-204900

Click to download full resolution via product page

Figure 1: Isolation Workflow for SB-204900.
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Structural Characterization and Physicochemical
Properties
The definitive structure of SB-204900 was elucidated through extensive spectroscopic analysis

and confirmed by single-crystal X-ray diffraction.[1] The compound is formally named (2S,3R)-

N-methyl-N-[(Z)-styryl]-3-phenyloxirane-2-carboxamide.[1]

Quantitative Data Summary
The physicochemical and spectroscopic data for SB-204900 are summarized in the tables

below.[1]

Table 1: Physicochemical Properties of SB-204900

Property Value

Molecular Formula C₁₈H₁₇NO₂

Molecular Weight 279.34 g/mol

Appearance Colorless prisms

Melting Point 59-60 °C

Optical Rotation [α]²⁵D +14 (c = 1.0, CHCl₃)

Table 2: Spectroscopic Data for SB-204900
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Technique Data

UV (EtOH) λmax 261 nm (ε 10912)

IR (KBr)
νmax 3075, 3040, 1665, 1645, 1445, 1385,

1260 cm⁻¹

HREIMS
m/z [M⁺] 279.1261 (calculated for C₁₈H₁₇NO₂,

279.1259)

EIMS

m/z (rel. int.) [M⁺] 279 (14), 250 (4), 220 (19),

193 (25), 173 (43), 144 (68), 133 (69), 117 (47),

99 (55), 91 (100), 77 (35), 65 (29)

Table 3: ¹H and ¹³C NMR Data for SB-204900 (in CDCl₃)
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Position ¹³C (δ, ppm) ¹H (δ, ppm, J in Hz)

1 167.3 -

2 59.1 3.55 (d, 2.0)

3 61.2 4.10 (d, 2.0)

4 134.5 -

5, 9 128.5 7.30-7.45 (m)

6, 8 128.8 7.30-7.45 (m)

7 125.9 7.30-7.45 (m)

1' - -

2' 114.7 5.85 (d, 9.5)

3' 137.9 7.00 (d, 9.5)

4' 135.0 -

5', 9' 128.8 7.30-7.45 (m)

6', 8' 129.2 7.30-7.45 (m)

7' 128.5 7.30-7.45 (m)

N-CH₃ 33.1 3.30 (s)

Proposed Biosynthetic Pathway
While the complete biosynthetic pathway of SB-204900 has not been definitively elucidated, a

plausible route can be proposed based on the biosynthesis of related amide alkaloids in

Clausena species. The pathway likely involves the condensation of a phenylpropanoid

precursor with an amino acid derivative, followed by subsequent enzymatic modifications.
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Figure 2: Proposed Biosynthetic Pathway for SB-204900.

Conclusion
SB-204900 is a structurally unique natural product isolated from Clausena lansium. The

detailed isolation protocol and comprehensive spectroscopic data provided in this guide serve
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as a valuable resource for researchers engaged in natural product chemistry, drug discovery,

and chemical synthesis. Further investigation into the biosynthetic pathway and

pharmacological properties of SB-204900 is warranted to fully explore its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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